2-((2-Oxopyrrolidin-1-yl)sulfonyl)anthracene-9,10-dione

• IUPAC Name: 2-(2-oxopyrrolidin-1-yl)sulfonylanthracene-9,10-dione
• InChI: InChI=1S/C18H13NO5S/c20-16-6-3-9-19(16)25(23,24)11-7-8-14-15(10-11)18(22)13-5-2-1-4-12(13)17(14)21/h1-2,4-5,7-8,10H,3,6,9H2
• InChI Key: CHEMNEWFROXGJW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)S(=O)(=O)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H13NO5S
• Molecular Weight: 355.4 g/mol
• CAS No.: 941912-48-7

Description

The compound “2-((2-Oxopyrrolidin-1-yl)sulfonyl)anthracene-9,10-dione” is a chemical compound that may have potential applications in various fields. The pyrrolidine ring, a five-membered nitrogen heterocycle, is a common feature in this compound and is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of compounds with a pyrrolidine ring is characterized by sp3 hybridization, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space. The non-planarity of the ring, a phenomenon called “pseudorotation”, also increases the three-dimensional coverage.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds with a pyrrolidine ring can be influenced by various factors, including the physicochemical parameters of pyrrolidine and the influence of steric factors on biological activity.

Mechanism of Action

Pharmacokinetics

The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .

Result of Action

The result of the action of 2-((2-Oxopyrrolidin-1-yl)sulfonyl)anthracene-9,10-dione is DNA damage that can lead to cell cycle arrest and/or cell death by apoptosis . In cytotoxicity studies, this compound exhibited antitumor activity against HeLa, MCF-7, HepG2, and BEL-7402 tumor cell lines .

Future Directions

The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles. Future research could focus on exploring the potential applications of “2-((2-Oxopyrrolidin-1-yl)sulfonyl)anthracene-9,10-dione” in various fields.